Cas no 1500776-68-0 (4-cyclopropyl-3-methylbutan-2-ol)
1500776-68-0 structure
Product Name:4-cyclopropyl-3-methylbutan-2-ol
CAS No:1500776-68-0
Molecular Formula:C8H16O
Molecular Weight:128.212042808533
CID:6076559
PubChem ID:79424079
4-cyclopropyl-3-methylbutan-2-ol Properties
Names and Identifiers
-
- 4-cyclopropyl-3-methylbutan-2-ol
- Cyclopropanepropanol, α,β-dimethyl-
- CS-0278433
- AKOS017978246
- 1500776-68-0
- EN300-1245014
-
- InChIKey： YTVURKUTAMUPMX-UHFFFAOYSA-N
- Inchi： 1S/C8H16O/c1-6(7(2)9)5-8-3-4-8/h6-9H,3-5H2,1-2H3
- SMILES： C1(CC(C)C(C)O)CC1
Computed Properties
- Exact Mass: 128.120115130g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 3
- Monoisotopic Mass: 128.120115130g/mol
- Heavy Atom Count: 9
- Complexity: 86.6
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Boiling Point: 161.1±8.0 °C(Predicted)
- pka: 15.09±0.20(Predicted)
- Density: 0.925±0.06 g/cm3(Predicted)
4-cyclopropyl-3-methylbutan-2-ol Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1245014-0.05g |
4-cyclopropyl-3-methylbutan-2-ol |
1500776-68-0 | 0.05g |
$647.0 |
4-cyclopropyl-3-methylbutan-2-ol Related Literature
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Xumeng Wu,Yu Jia Tan,Hui Ting Toh,Lan Huong Nguyen,Shu Hui Kho,Xue-Wei Liu Chem. Sci., 2017,8, 3980-3988
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Sai Manoj N. V. T. Gorantla,Kartik Chandra Mondal RSC Adv., 2022,12, 3465-3475
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Zhiyun Zhang,Jing Li,Wei Gao,Zhaoming Xia,Yuanbin Qin,Yongquan Qu,Yuanyuan Ma RSC Adv., 2016,6, 40323-40329
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Haiguang Zhao,Mohamed Chaker,Dongling Ma J. Mater. Chem., 2011,21, 17483-17491
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Won Jin Choi,Serin Park,Du Won Jeong,Cheol-Soo Yang,Beom Soo Kim,Ju-Jin Kim,Jeong-O Lee J. Mater. Chem. C, 2013,1, 4087-4093
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7. Spectral and spatial characterization of upconversion luminescent nanocrystals as nanowaveguides†Tae Kyung Lee,Donglei Zhou,Hongwei Song,Young-Jin Kim,Sang Kyu Kwak,Peng Chen,Dong-Hwan Kim Nanoscale, 2017,9, 9238-9245
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M. Montazerozohori,S. Farokhiyani,A. Masoudiasl,J. M. White RSC Adv., 2016,6, 23866-23878
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Ixsoyen Vázquez-Sandoval,Jasmine Bernal-Escalante,Adriana Romo-Pérez,Arturo Jiménez-Sánchez Sens. Diagn., 2024,3, 59-63
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